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For Researchers, Scientists, and Drug Development Professionals

Abstract
Chlorodiethylborane, also known as diethylboron chloride, is a versatile organoboron reagent

with significant applications in organic synthesis. Its utility stems from the electrophilic nature of

the boron atom, making it a powerful Lewis acid and a key component in various chemical

transformations. This technical guide provides a comprehensive overview of the known

properties, structure, and reactivity of chlorodiethylborane, tailored for professionals in

research and development. While a detailed, publicly available experimental protocol for its

synthesis and a complete set of its spectral data are not readily found in widely accessible

literature, this guide consolidates the existing information and presents it in a structured format.

Core Properties and Structure
Chlorodiethylborane is a colorless to light-brown liquid that is highly reactive and sensitive to

moisture and air. Its fundamental properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₄H₁₀BCl

Molecular Weight 104.39 g/mol [1]

CAS Number 5314-83-0 [1]

Boiling Point 87.2 °C at 760 mmHg

Density 0.816 g/cm³

Physical State Liquid

Molecular Structure
The molecular structure of chlorodiethylborane consists of a central boron atom bonded to

two ethyl groups and one chlorine atom. The boron atom is sp² hybridized, resulting in a

trigonal planar geometry around the boron center.

Molecular structure of chlorodiethylborane.

Synthesis
While a specific, detailed experimental protocol for the synthesis of chlorodiethylborane is not

readily available in the public domain, a common method for the preparation of

dialkylhaloboranes involves the redistribution reaction between a trialkylborane and a boron

trihalide. In the case of chlorodiethylborane, this would involve the reaction of triethylborane

with boron trichloride.

Generalized Synthesis Workflow
The following diagram illustrates a logical workflow for the synthesis of chlorodiethylborane
based on established organoboron chemistry.

Generalized synthesis workflow for chlorodiethylborane.

Spectroscopic Characterization (General
Methodologies)
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Due to the lack of publicly available spectral data for chlorodiethylborane, this section

outlines the general experimental protocols for the key spectroscopic techniques used to

characterize such compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: A sample of chlorodiethylborane would be dissolved in a deuterated solvent (e.g.,

CDCl₃) and analyzed. The spectrum would be expected to show signals corresponding to

the ethyl groups, likely a quartet for the methylene protons (-CH₂-) and a triplet for the methyl

protons (-CH₃).

¹³C NMR: A proton-decoupled ¹³C NMR spectrum would be acquired in a suitable deuterated

solvent. Signals corresponding to the two different carbon environments in the ethyl groups

would be expected.

¹¹B NMR: This technique is particularly informative for boron-containing compounds. A

sample would be analyzed to determine the chemical shift of the boron atom, which would

provide information about its electronic environment.

Infrared (IR) Spectroscopy
An IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer. The

sample could be analyzed as a neat liquid between salt plates (e.g., NaCl or KBr). The

spectrum would be expected to show characteristic absorption bands for C-H stretching and

bending vibrations of the ethyl groups, as well as a B-Cl stretching vibration.

Mass Spectrometry (MS)
Mass spectrometry would be used to determine the molecular weight and fragmentation

pattern of chlorodiethylborane. Electron ionization (EI) would be a common method. The

resulting mass spectrum would show the molecular ion peak and various fragment ions, which

can provide structural information.

Reactivity and Applications in Drug Development
Chlorodiethylborane is a valuable reagent in organic synthesis, primarily acting as a Lewis

acid and a precursor for the formation of other organoboron compounds.
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Lewis Acidity
The electron-deficient boron atom in chlorodiethylborane makes it a potent Lewis acid. It can

coordinate to Lewis bases, such as carbonyls and ethers, activating them towards nucleophilic

attack. This property is utilized in a variety of organic transformations.

Precursor to Other Organoboranes
Chlorodiethylborane can be readily converted into other diethylboron derivatives. For

example, reaction with alcohols or amines can yield diethylboryl ethers or amides, respectively.

These derivatives have their own unique reactivity profiles and applications.

Potential Applications in Drug Development
While direct applications of chlorodiethylborane in drug molecules are uncommon due to its

reactivity, its role as a reagent in the synthesis of complex organic molecules is significant.

Organoboron compounds, in general, are finding increasing use in medicinal chemistry, for

example, in the form of boronic acids and their derivatives as enzyme inhibitors. The reactions

facilitated by chlorodiethylborane can be crucial steps in the synthesis of pharmacologically

active compounds.

The following diagram illustrates a simplified signaling pathway where a hypothetical drug,

synthesized using a chlorodiethylborane-mediated reaction, inhibits a key enzyme.

Hypothetical inhibition of an enzyme by a drug.

Conclusion
Chlorodiethylborane is a reactive and useful organoboron reagent with established

applications in organic synthesis. While detailed experimental and spectral data are not readily

available in the public domain, its fundamental properties and reactivity patterns are

understood within the context of organoboron chemistry. Its role as a Lewis acid and a

precursor to other valuable boron-containing compounds underscores its importance for

researchers and scientists, including those in the field of drug development who rely on

advanced synthetic methodologies. Further research and publication of detailed experimental

procedures and spectral data would greatly benefit the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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